Cas no 1365570-43-9 (2-Aza-bicyclo[2.2.1]heptan-5-ol)

• Product Name: 2-Aza-bicyclo[2.2.1]heptan-5-ol
• CAS No: 1365570-43-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD24530889
• CID: 2102665
• Update Time: 2025-06-09

2-Aza-bicyclo[2.2.1]heptan-5-ol Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2-azabicyclo[2.2.1]heptan-5-ol
• 2-Aza-bicyclo[2.2.1]heptan-5-ol
• 2-azabicyclo[2.2.1]heptan-5-ol
• SB11078

• MDL： MFCD24530889
• Inchi： 1S/C6H11NO/c8-6-2-5-1-4(6)3-7-5/h4-8H,1-3H2
• InChI Key： XQDSUPZEXMHXIE-UHFFFAOYSA-N
• SMILES： OC1CC2CC1CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 32.299

Additional information on 2-Aza-bicyclo[2.2.1]heptan-5-ol

Professional Introduction to 2-Aza-bicyclo[2.2.1]heptan-5-ol (CAS No. 1365570-43-9)

2-Aza-bicyclo[2.2.1]heptan-5-ol, identified by its Chemical Abstracts Service (CAS) number 1365570-43-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of 2-Aza-bicyclo[2.2.1]heptan-5-ol consists of a seven-membered azabicyclic core, which is a rare motif in natural products and synthetic molecules. This distinctive scaffold imparts unique steric and electronic properties, enabling diverse interactions with biological targets. The presence of an alcohol functional group at the 5-position further enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the interest in azabicyclic compounds has surged due to their potential applications in treating various diseases, including neurological disorders and infectious diseases. The rigid bicyclic framework of these compounds often provides improved metabolic stability and binding affinity compared to acyclic analogs. This has led to extensive efforts in developing new synthetic methodologies to access these privileged scaffolds efficiently.

One of the most compelling aspects of 2-Aza-bicyclo[2.2.1]heptan-5-ol is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel pharmacophores that exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For instance, derivatives of this scaffold have shown promise in targeting enzymes such as kinases and proteases, which are critical in cancer metabolism and inflammation.

The synthesis of 2-Aza-bicyclo[2.2.1]heptan-5-ol typically involves multi-step organic transformations, including cycloaddition reactions, ring-closing metathesis, and functional group modifications. Advanced catalytic systems have been employed to enhance yield and selectivity, ensuring that the compound can be produced on a scalable basis for further applications. Recent advances in flow chemistry have also enabled the efficient preparation of this compound, reducing reaction times and improving purity.

From a computational chemistry perspective, the understanding of the electronic properties of 2-Aza-bicyclo[2.2.1]heptan-5-ol has been crucial in designing effective drug candidates. Molecular modeling studies have revealed that subtle modifications to the scaffold can significantly alter binding interactions with biological targets, providing insights into structure-activity relationships (SAR). These insights are invaluable for optimizing lead compounds during drug development pipelines.

The pharmacological evaluation of 2-Aza-bicyclo[2.2.1]heptan-5-ol derivatives has yielded several promising candidates for clinical trials. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory, analgesic, and even neuroprotective effects, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative conditions like Alzheimer's disease. The unique combination of structural rigidity and functional diversity makes this compound an attractive candidate for further exploration.

The future directions for research on 2-Aza-bicyclo[2.2.1]heptan-5-ol include expanding its synthetic utility through novel catalytic approaches and exploring its applications in green chemistry initiatives. Sustainable synthetic routes are increasingly important in pharmaceutical manufacturing to minimize environmental impact while maintaining high efficiency and yield. Additionally, interdisciplinary collaborations between organic chemists, biochemists, and computational scientists will be essential to fully harness the potential of this compound.

In conclusion, 2-Aza-bicyclo[2.2.1]heptan-5-ol (CAS No., 1365570-43-9) represents a fascinating example of how structural innovation can drive advancements in drug discovery and medicinal chemistry。 Its unique bicyclic framework combined with functional diversity makes it a valuable asset for developing new therapeutic agents。 As research continues to uncover new synthetic strategies and biological activities，this compound is poised to play an increasingly important role in addressing global health challenges。